Cas no 56121-43-8 (2-Propen-1-one,1-(2,4-dihydroxy-6-methoxyphenyl)-3-(4-hydroxyphenyl)-)
56121-43-8 structure
Product Name:2-Propen-1-one,1-(2,4-dihydroxy-6-methoxyphenyl)-3-(4-hydroxyphenyl)-
CAS No:56121-43-8
MF:C16H14O5
MW:286.279365062714
CID:349737
PubChem ID:162957
Update Time:2025-04-19
2-Propen-1-one,1-(2,4-dihydroxy-6-methoxyphenyl)-3-(4-hydroxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propen-1-one,1-(2,4-dihydroxy-6-methoxyphenyl)-3-(4-hydroxyphenyl)-
- 56121-43-8
- 6'-methoxy-2',4,4'-trihydroxychalcone
- 2',4',4-Trihydroxy-6'-methoxychalcone
- B2703-190301
- DTXSID801285390
-
- Inchi: 1S/C16H14O5/c1-21-15-9-12(18)8-14(20)16(15)13(19)7-4-10-2-5-11(17)6-3-10/h2-9,17-18,20H,1H3
- InChI Key: OWGUBYRKZATRIT-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(C=C(C=1C(C=CC1C=CC(=CC=1)O)=O)O)O
Computed Properties
- Exact Mass: 286.08412
- Monoisotopic Mass: 286.08412354g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 373
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.1
- Topological Polar Surface Area: 87Ų
Experimental Properties
- PSA: 86.99
2-Propen-1-one,1-(2,4-dihydroxy-6-methoxyphenyl)-3-(4-hydroxyphenyl)- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
56121-43-8 (2-Propen-1-one,1-(2,4-dihydroxy-6-methoxyphenyl)-3-(4-hydroxyphenyl)-) Related Products
- 1776-30-3(2',4'-DIHYDROXYCHALCONE)
- 961-29-5(Isoliquiritigenin)
- 144506-14-9(Licochalcone C)
- 1775-97-9(Flavokawain b)
- 19309-14-9((E)-Cardamonin)
- 18956-16-6(Cardamonin)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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